Cas no 7200-25-1 (DL-Arginine)

DL-Arginine Properties

Names and Identifiers

• DL-Arginine
• (S)-2-Amino-5-guanidinopentanoic acid
• (-)-ARCTIIN
• (-)-Arctin,Arctiumlappa
• 2-amino-5-guanidino-valeric acid
• AMMoniuM sulfaMate
• Arctigenin-4-glucoside
• ARCTIIN(P)
• Arctin
• Arctlin
• DL-2-AMino-5-guanidinovaleric acid
• DL-Guanidine aMinovaleric acid
• DL-α-AMino-δ-guanidovaleric acid
• Great Burdock Root Extract
• H-DL-Arg-OH
• methyl]dihydro-,(3R,4R)
• DL-2-Amino-5-guanidinopentanoic acid
• +Expand

• MDL： MFCD00063117
• InChIKey： ODKSFYDXXFIFQN-UHFFFAOYSA-N
• Inchi： 1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)
• SMILES： NC(CCCNC(N)=N)C(O)=O
• BRN： 1725411

Computed Properties

• Exact Mass: 174.11200
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 174.111676
• Heavy Atom Count: 12
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 128

Experimental Properties

• LogP: 0.55280
• PSA: 125.22000
• Refractive Index: 1.6700 (estimate)
• Water Partition Coefficient: 155 g/L (20 ºC)
• Boiling Point: 305.18°C (rough estimate)
• Melting Point: 228-232 ºC
• Flash Point: 201.2℃
• Color/Form: White crystalline powder
• Solubility: Soluble in water, insoluble in diethyl ether, slightly soluble in ethanol, decomposed in water at 238 ℃, maximum absorption wavelength 205nm
• Sensitiveness: Air Sensitive
• Density: 1.46

DL-Arginine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S39
• Safety Instruction： S26-S39
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：10-23

DL-Arginine Customs Data

• HS CODE：29252000
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters